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Compound of Interest

Compound Name: N-Nitroso Quinapril

CAS No.: 2922985-13-3

Cat. No.: B12310862

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern

for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-
Nitroso Quinapril, a nitrosamine impurity of the angiotensin-converting enzyme (ACE) inhibitor

Quinapril, has been identified as a potential impurity in drug products, leading to voluntary

recalls of affected batches.[1][2][3][4][5] Therefore, robust and sensitive analytical methods for

the detection and quantification of N-Nitroso Quinapril in drug substances and drug products

are crucial to ensure patient safety and regulatory compliance.

These application notes provide detailed protocols for the sample preparation and analysis of

N-Nitroso Quinapril, drawing from established methodologies for nitrosamine impurities in

similar drug classes. The primary analytical technique discussed is Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS), which offers the required sensitivity and selectivity for

trace-level quantification.[6]
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Analytical Method Overview
The accurate quantification of N-Nitroso Quinapril requires a highly sensitive and selective

analytical method. LC-MS/MS is the technique of choice for this purpose. The general workflow

involves sample preparation to extract the analyte from the matrix, followed by

chromatographic separation and detection by the mass spectrometer.

Sample Preparation Techniques
The choice of sample preparation technique depends on the complexity of the sample matrix

(drug substance vs. drug product) and the desired level of sensitivity. Three common

techniques are presented here: a simple "Dilute and Shoot" method, Liquid-Liquid Extraction

(LLE), and Solid-Phase Extraction (SPE).

Direct Dissolution ("Dilute and Shoot") Method
This is the most straightforward approach, suitable for both drug substances and drug products

where the matrix interference is minimal.

Protocol for Drug Substance:

Accurately weigh approximately 50 mg of the Quinapril drug substance into a 15 mL

centrifuge tube.

Add 5.0 mL of methanol to the tube.

Vortex the tube for 1 minute or until the substance is completely dissolved.

Centrifuge the solution at 4500 rpm for 15 minutes.

Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

The sample is now ready for LC-MS/MS analysis.

Protocol for Drug Product (Tablets):

Grind a sufficient number of tablets to obtain a fine, homogeneous powder.
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Accurately weigh a portion of the powder equivalent to 50 mg of Quinapril active

pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

Add 5.0 mL of methanol to the tube.

Vortex the tube for 2 minutes to ensure thorough mixing.

Place the tube on a mechanical shaker and shake for 40 minutes.

Centrifuge the suspension at 4500 rpm for 15 minutes.

Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

The sample is now ready for LC-MS/MS analysis.

Workflow for Direct Dissolution Method
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Caption: Workflow for the direct dissolution sample preparation method.

Liquid-Liquid Extraction (LLE)
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LLE is a more rigorous technique used to separate the analyte of interest from interfering

matrix components by partitioning it between two immiscible liquid phases. This can lead to a

cleaner extract and improved sensitivity.

Protocol:

Prepare the sample solution as described in the "Dilute and Shoot" method (steps 1-5 for

drug product).

Transfer a known volume of the initial extract into a clean centrifuge tube.

Add an equal volume of an immiscible organic solvent (e.g., dichloromethane).

Add a salting-out agent (e.g., sodium chloride) to enhance the partitioning of the analyte into

the organic phase.

Vortex the mixture vigorously for 2 minutes.

Centrifuge to achieve phase separation.

Carefully collect the organic layer containing the N-Nitroso Quinapril.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the mobile phase.

The sample is now ready for LC-MS/MS analysis.

Workflow for Liquid-Liquid Extraction
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Liquid-Liquid Extraction
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Solid-Phase Extraction

Initial Sample Extract
(from Direct Dissolution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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